Cas no 37143-63-8 (2,5-Hexanediamine,(2R,5R)-rel-)

2,5-Hexanediamine,(2R,5R)-rel- structure
37143-63-8 structure
Product Name:2,5-Hexanediamine,(2R,5R)-rel-
CAS No:37143-63-8
MF:C6H16N2
MW:116.204641342163
CID:309661
PubChem ID:162247
Update Time:2025-04-19

2,5-Hexanediamine,(2R,5R)-rel- Chemical and Physical Properties

Names and Identifiers

    • 2,5-Hexanediamine,(2R,5R)-rel-
    • 2,5-Hexanediamine, (R*,R*)-(+-)-
    • DTXSID70958347
    • AKOS006350364
    • 1,4-Dimethylputrescine
    • SCHEMBL2736332
    • 37143-63-8
    • Inchi: 1S/C6H16N2/c1-5(7)3-4-6(2)8/h5-6H,3-4,7-8H2,1-2H3/t5-,6-/m1/s1
    • InChI Key: BBPXVYVXKAYBSS-PHDIDXHHSA-N
    • SMILES: N[C@H](C)CC[C@@H](C)N

Computed Properties

  • Exact Mass: 116.13148
  • Monoisotopic Mass: 116.131348519g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 3
  • Complexity: 46.5
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.1
  • Topological Polar Surface Area: 52Ų

Experimental Properties

  • PSA: 52.04
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